N-cycloheptyl-3-methylfuran-2-carboxamide
Overview
Description
N-cycloheptyl-3-methylfuran-2-carboxamide is a chemical compound that has been widely researched due to its potential applications in the field of medicine. It is a furan derivative that has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects.
Mechanism of Action
The mechanism of action of N-cycloheptyl-3-methylfuran-2-carboxamide involves the modulation of various signaling pathways in the body. It has been shown to inhibit the production of pro-inflammatory cytokines and increase the release of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
Studies have shown that N-cycloheptyl-3-methylfuran-2-carboxamide has a variety of biochemical and physiological effects on the body. It has been shown to reduce pain and inflammation, improve cognitive function, and have anticonvulsant effects. It has also been shown to have a neuroprotective effect and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-cycloheptyl-3-methylfuran-2-carboxamide is its high purity and stability, which makes it suitable for use in various laboratory experiments. However, its high cost and limited availability may be a limitation for some researchers.
Future Directions
There are many potential future directions for research on N-cycloheptyl-3-methylfuran-2-carboxamide. Some possible areas of focus include further studies on its mechanism of action, its potential use in the treatment of neurological disorders, and its potential use in combination with other drugs to enhance its therapeutic effects.
In conclusion, N-cycloheptyl-3-methylfuran-2-carboxamide is a promising compound that has shown potential applications in the field of medicine. Its synthesis method has been optimized to achieve high yields and purity, and its mechanism of action has been studied extensively. Further research is needed to fully understand its potential applications and limitations.
Synthesis Methods
The synthesis of N-cycloheptyl-3-methylfuran-2-carboxamide involves the reaction of cycloheptanone and methylfuran-2-carboxylic acid in the presence of a catalyst. This method has been optimized to achieve high yields and purity of the final product.
Scientific Research Applications
N-cycloheptyl-3-methylfuran-2-carboxamide has been studied for its potential use as a drug candidate in the treatment of various diseases. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. Studies have also demonstrated its potential use in the treatment of cancer and neurological disorders.
properties
IUPAC Name |
N-cycloheptyl-3-methylfuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-10-8-9-16-12(10)13(15)14-11-6-4-2-3-5-7-11/h8-9,11H,2-7H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWDZYZXPULTBKI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC=C1)C(=O)NC2CCCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl (Z)-2-cyano-3-[4-[[1-(2-methoxyethyl)-6-oxopyridazine-3-carbonyl]amino]phenyl]prop-2-enoate](/img/structure/B7565440.png)
![4-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2H-phthalazin-1-one](/img/structure/B7565453.png)
![Tert-butyl 4-[(3,4-dichlorophenyl)carbamoylamino]piperidine-1-carboxylate](/img/structure/B7565467.png)
![2-(4-ethoxyphenyl)-N-[[3-(morpholin-4-ylmethyl)phenyl]methyl]pyrrolidine-1-carboxamide](/img/structure/B7565487.png)
![2-[2-(2,6-difluorophenyl)-2-hydroxyethyl]-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridine-1,3-dione](/img/structure/B7565499.png)
![5-(4-Chlorophenyl)-3-[3-(5,6-dimethylbenzimidazol-1-yl)-2-hydroxypropyl]-5-methylimidazolidine-2,4-dione](/img/structure/B7565526.png)
![2-methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide](/img/structure/B7565529.png)